Cas no 1119271-95-2 (N-{3-3-(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)propanamidophenyl}thiophene-2-carboxamide)

• Product Name: N-{3-3-(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)propanamidophenyl}thiophene-2-carboxamide
• CAS No: 1119271-95-2
• MF: C₂₂H₂₁N₃O₄S
• MW: 423.484843969345
• CID: 5243024
• Update Time: 2025-10-18

N-{3-3-(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)propanamidophenyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-propanamide, 1,3,3a,4,7,7a-hexahydro-1,3-dioxo-N-[3-[(2-thienylcarbonyl)amino]phenyl]-
• N-{3-3-(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)propanamidophenyl}thiophene-2-carboxamide

• Inchi： 1S/C22H21N3O4S/c26-19(10-11-25-21(28)16-7-1-2-8-17(16)22(25)29)23-14-5-3-6-15(13-14)24-20(27)18-9-4-12-30-18/h1-6,9,12-13,16-17H,7-8,10-11H2,(H,23,26)(H,24,27)
• InChI Key： DDNGHWYWTGKHAI-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(CC=CC2)C(=O)N1CCC(NC1=CC=CC(NC(C2SC=CC=2)=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{3-3-(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)propanamidophenyl}thiophene-2-carboxamide

Professional Introduction to Compound with CAS No. 1119271-95-2 and Product Name: N-{3-3-(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)propanamidophenyl}thiophene-2-carboxamide

This compound, identified by the CAS number 1119271-95-2, is a sophisticated molecular entity that has garnered significant attention in the field of chemical and biomedical research. The product name, N-{3-3-(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)propanamidophenyl}thiophene-2-carboxamide, provides a detailed insight into its structural composition and potential functionalities. This introduction aims to explore the compound's characteristics, its significance in current research, and its potential applications.

The molecular structure of this compound features a complex arrangement of heterocyclic rings and functional groups. The presence of a thiophene ring is particularly noteworthy, as thiophenes are widely recognized for their role in pharmaceuticals due to their ability to interact with biological targets in a variety of ways. The 1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol moiety adds another layer of complexity, suggesting potential for diverse biological activities. This combination of structural elements makes the compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that can modulate biological pathways associated with various diseases. The compound in question has been studied for its potential pharmacological properties. Research indicates that it may exhibit inhibitory effects on certain enzymes and receptors that are implicated in inflammatory responses and cellular signaling. These findings are particularly relevant in the context of chronic diseases where inflammation plays a significant role.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for drug design. The unique structural features of the molecule allow for modifications that could enhance its binding affinity and selectivity towards specific biological targets. This flexibility is crucial in the development of drugs that can effectively interact with biological systems without causing unintended side effects. The propanamidophenyl group in the molecule also suggests potential for solubility improvements and better bioavailability, which are critical factors in drug development.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework. These techniques not only highlight the synthetic capabilities available today but also underscore the importance of meticulous planning and execution in organic synthesis. The successful synthesis of such intricate molecules is a testament to the progress made in synthetic chemistry over recent decades.

From a computational chemistry perspective, the study of this compound has provided valuable insights into molecular interactions and binding affinities. Molecular docking studies have been conducted to predict how this compound might interact with various biological targets. These studies have revealed potential binding sites that could be exploited for therapeutic intervention. The use of computational tools has become an indispensable part of drug discovery pipelines, allowing researchers to screen large libraries of compounds efficiently.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science as well, particularly in the development of organic electronic materials. The thiophene ring and other conjugated systems present in the molecule make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. This dual functionality highlights the versatility of such compounds and their potential impact across multiple scientific disciplines.

Ethical considerations are also an integral part of any research involving novel compounds. Ensuring that such research is conducted responsibly and with appropriate safeguards is paramount. This includes thorough toxicological assessments to evaluate potential risks associated with exposure to the compound. By adhering to stringent safety protocols, researchers can mitigate risks and ensure that advancements in science benefit society without causing harm.

The future directions for research on this compound are multifaceted. Further exploration into its pharmacological properties could lead to new therapeutic agents targeting various diseases. Additionally, investigating its behavior in different environments—such as aqueous solutions or solid-state matrices—could provide insights into its stability and reactivity under various conditions. These studies would contribute valuable data to the broader field of chemical biology.

In conclusion, the compound with CAS number 1119271-95-2 and product name N-{3-3-(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)propanamidophenyl}thiophene-2-carboxamide represents a significant advancement in chemical research with promising applications across multiple fields. Its complex structure and functional groups make it a versatile molecule with potential for diverse uses ranging from pharmaceuticals to materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in scientific innovation.